Cas no 2138274-79-8 (2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-methyl-)

• Product Name: 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-methyl-
• CAS No: 2138274-79-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5261209
• Update Time: 2025-07-08

2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-methyl-

• Inchi： 1S/C9H15NO2/c1-10-5-4-9(6-11,8(10)12)7-2-3-7/h7,11H,2-6H2,1H3
• InChI Key： IUBCGPXTBBVLOW-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2CC2)(CO)C1=O

Additional information on 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-methyl-

Comprehensive Overview of 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-methyl- (CAS No. 2138274-79-8)

The compound 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-methyl- (CAS No. 2138274-79-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidinone core with cyclopropyl and hydroxymethyl substituents, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets.

In recent years, the demand for 3-cyclopropyl-3-(hydroxymethyl)-1-methyl-2-pyrrolidinone has surged due to its relevance in developing novel therapeutics. The compound's hydroxymethyl group provides a versatile handle for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. This adaptability aligns with current trends in precision medicine and small-molecule drug development, where tailored compounds are essential for targeting specific pathways.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-methyl-?" The answer lies in multi-step organic synthesis, often starting from readily available precursors like cyclopropyl ketones or N-methylpyrrolidinone. Advanced techniques such as asymmetric catalysis and green chemistry approaches are increasingly being employed to improve yield and sustainability, reflecting the growing emphasis on eco-friendly synthesis in the chemical industry.

The compound's physicochemical properties, including solubility, stability, and lipophilicity, are critical for its applications. Studies have shown that the cyclopropyl ring enhances metabolic stability, making it a favored motif in medicinal chemistry. Additionally, the hydroxymethyl moiety contributes to improved water solubility, a desirable trait for bioavailability optimization. These characteristics are often highlighted in discussions about drug-like molecules and lead compound optimization.

Another hot topic is the compound's role in central nervous system (CNS) drug development. Its structural features resemble those of known neuromodulators, sparking interest in its potential to cross the blood-brain barrier. This aligns with the increasing focus on neurodegenerative diseases and mental health disorders, where innovative small molecules are urgently needed. Researchers are exploring its utility in targeting receptors such as GABAergic or glutamatergic systems.

From a commercial perspective, 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-methyl- is available through specialized chemical suppliers, often listed under its CAS number 2138274-79-8. The compound's purity and analytical data, including HPLC and NMR spectra, are crucial for quality assurance. Suppliers frequently address queries like "What is the shelf life of this compound?" and "How should it be stored?", emphasizing the need for proper handling under inert conditions to maintain stability.

In summary, 2-Pyrrolidinone, 3-cyclopropyl-3-(hydroxymethyl)-1-methyl- represents a promising scaffold in modern chemistry and drug discovery. Its multifaceted applications, from pharmaceutical intermediates to CNS research, underscore its importance in addressing contemporary scientific challenges. As research progresses, this compound is likely to remain a focal point for innovations in small-molecule therapeutics and synthetic methodology.